Cas no 1361690-90-5 (6-(2,3-Dichlorophenyl)-2-fluoropyridine-3-acetic acid)

• Product Name: 6-(2,3-Dichlorophenyl)-2-fluoropyridine-3-acetic acid
• CAS No: 1361690-90-5
• MF: C₁₃H₈Cl₂FNO₂
• MW: 300.112524986267
• CID: 4922875
• Update Time: 2025-10-30

6-(2,3-Dichlorophenyl)-2-fluoropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,3-Dichlorophenyl)-2-fluoropyridine-3-acetic acid

• Inchi： 1S/C13H8Cl2FNO2/c14-9-3-1-2-8(12(9)15)10-5-4-7(6-11(18)19)13(16)17-10/h1-5H,6H2,(H,18,19)
• InChI Key： SGZRVHXNVMWQAP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(=C(N=1)F)CC(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2

Additional information on 6-(2,3-Dichlorophenyl)-2-fluoropyridine-3-acetic acid

Comprehensive Overview of 6-(2,3-Dichlorophenyl)-2-fluoropyridine-3-acetic acid (CAS No. 1361690-90-5)

6-(2,3-Dichlorophenyl)-2-fluoropyridine-3-acetic acid (CAS No. 1361690-90-5) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique dichlorophenyl and fluoropyridine moieties, exhibits potential applications in drug development, particularly in targeting inflammatory pathways and enzyme inhibition. Its molecular structure combines a 2,3-dichlorophenyl group with a 2-fluoropyridine backbone, linked to an acetic acid functional group, making it a versatile intermediate for further derivatization.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioavailability and metabolic stability. Researchers are increasingly exploring 6-(2,3-Dichlorophenyl)-2-fluoropyridine-3-acetic acid as a key building block for designing novel therapeutics. Its CAS No. 1361690-90-5 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. The compound's dichlorophenyl component is known for its electron-withdrawing properties, which can influence the binding affinity of potential drug candidates.

The synthesis of 6-(2,3-Dichlorophenyl)-2-fluoropyridine-3-acetic acid involves multi-step organic reactions, including Suzuki-Miyaura coupling and fluorination techniques. These methods are widely discussed in academic circles, particularly in the context of green chemistry and sustainable synthesis. With growing interest in AI-driven drug discovery, this compound has been flagged in computational studies for its potential interactions with biological targets. Its fluoropyridine core is particularly noteworthy, as fluorine incorporation often improves pharmacokinetic properties.

From an industrial perspective, CAS No. 1361690-90-5 is often referenced in patents related to crop protection chemicals and veterinary pharmaceuticals. The agrochemical sector values its structural features for developing next-generation pesticides with lower environmental impact. Additionally, the acetic acid moiety in this compound allows for further functionalization, enabling the creation of prodrugs or conjugates with enhanced delivery mechanisms.

Analytical characterization of 6-(2,3-Dichlorophenyl)-2-fluoropyridine-3-acetic acid typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for regulatory compliance in pharmaceutical applications. The 2-fluoropyridine segment, in particular, has been studied extensively for its conformational effects on molecular recognition.

As the scientific community continues to explore halogenated heterocycles, 6-(2,3-Dichlorophenyl)-2-fluoropyridine-3-acetic acid remains a compound of significant interest. Its combination of dichlorophenyl and fluoropyridine groups offers a unique pharmacophore that could address unmet medical needs. Future research directions may focus on optimizing its synthetic routes or investigating its potential in personalized medicine applications.